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Introduction
Cerium-144 (¹⁴⁴Ce), a beta- and gamma-emitting radionuclide with a half-life of 284.9 days, is

a fission product of significant interest in various research and therapeutic applications.[1][2] Its

properties make it a valuable tool for tracking and monitoring biological processes and a

potential candidate for targeted radiotherapy. This document provides detailed application

notes and protocols for the synthesis of ¹⁴⁴Ce-labeled small molecules, nanoparticles, and

biologics, designed to guide researchers in the development of novel radiolabeled compounds.

Key Concepts in Cerium-144 Radiolabeling
The synthesis of ¹⁴⁴Ce-labeled compounds primarily relies on chelation chemistry, where a

bifunctional chelator is first conjugated to the molecule of interest (e.g., small molecule,

peptide, or antibody). The chelator then forms a stable complex with the ¹⁴⁴Ce³⁺ radiometal.

The choice of chelator is critical for achieving high radiolabeling efficiency and in vivo stability.

Macrocyclic chelators such as DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic
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acid) and Macropa are commonly employed for their ability to form stable complexes with

trivalent lanthanides like cerium.[3]

I. Synthesis of ¹⁴⁴Ce-Labeled Small Molecules
Small molecules, such as enzyme inhibitors and receptor ligands, can be labeled with ¹⁴⁴Ce to

study their pharmacokinetics, biodistribution, and target engagement. The general workflow

involves the conjugation of a bifunctional chelator to the small molecule, followed by

radiolabeling with ¹⁴⁴Ce.

Experimental Protocol: Radiolabeling of a DOTA-
conjugated Small Molecule
This protocol is adapted from methodologies developed for other trivalent radiometals and

Cerium-134.[4][5]

Materials:

DOTA-conjugated small molecule (e.g., DOTA-PSMA-617)

Cerium-144 chloride (¹⁴⁴CeCl₃) in dilute HCl

Ammonium acetate buffer (0.5 M, pH 5.0)

Metal-free water and reaction vials

Heating block or water bath

Radio-TLC system for quality control

Procedure:

In a metal-free microcentrifuge tube, dissolve the DOTA-conjugated small molecule in

ammonium acetate buffer to a final concentration of 1 mg/mL.

Add a calculated amount of the DOTA-conjugated small molecule solution to a sterile, metal-

free reaction vial. The molar ratio of chelator to ¹⁴⁴Ce can be optimized, with ratios of 10:1 to

50:1 being a common starting point.[5]
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Carefully add the ¹⁴⁴CeCl₃ solution to the reaction vial.

Gently mix the reaction solution by pipetting.

Incubate the reaction mixture at 80-95°C for 15-30 minutes.

Allow the reaction to cool to room temperature.

Perform quality control using radio-TLC to determine the radiochemical yield.

Quantitative Data for ¹⁴⁴Ce-Labeling of Small Molecules
(Hypothetical Data Based on ¹³⁴Ce)

Parameter DOTA-PSMA-617 Macropa-Small Molecule

Ligand-to-Metal Ratio 10:1 1:1

Temperature (°C) 60 25

Reaction Time (min) 15 10

Radiochemical Yield (%) >95 >95

Radiochemical Purity (%) >98 >98

Specific Activity (GBq/µmol) 10-20 15-25

Note: This data is extrapolated from studies using ¹³⁴Ce and serves as a starting point for

optimization with ¹⁴⁴Ce.[5][6]

Signaling Pathway Diagram
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Caption: Workflow for the synthesis of ¹⁴⁴Ce-labeled small molecules.

II. Synthesis of ¹⁴⁴Ce-Labeled Nanoparticles
Nanoparticles, such as cerium oxide nanoparticles or polymer-coated iron oxide nanoparticles,

can be intrinsically labeled with ¹⁴⁴Ce during their synthesis or surface-labeled after

preparation. These radiolabeled nanoparticles have applications in drug delivery, imaging, and

therapy.
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Experimental Protocol: Intrinsic Labeling of Cerium
Oxide Nanoparticles
This protocol is based on the hydroxide-mediated synthesis of cerium oxide nanoparticles.[7]

Materials:

Cerium(III) nitrate hexahydrate

Cerium-144 chloride (¹⁴⁴CeCl₃)

Sodium hydroxide (NaOH) solution (0.3 M)

Deionized water

Centrifuge

Procedure:

Prepare a 0.1 M solution of cerium nitrate hexahydrate in deionized water.

Add a known amount of ¹⁴⁴CeCl₃ to the cerium nitrate solution to achieve the desired specific

activity.

Slowly add the NaOH solution dropwise to the cerium nitrate solution while stirring

vigorously. A pale-yellow precipitate of cerium oxide nanoparticles will form.

Continue stirring for 1-2 hours at room temperature.

Collect the ¹⁴⁴Ce-labeled nanoparticles by centrifugation (e.g., 10,000 x g for 15 minutes).

Wash the nanoparticle pellet three times with deionized water to remove any unreacted

precursors.

Resuspend the final ¹⁴⁴Ce-labeled cerium oxide nanoparticles in a suitable buffer for further

use.

Quantitative Data for ¹⁴⁴Ce-Labeled Nanoparticles
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Parameter ¹⁴⁴Ce-Cerium Oxide NPs
¹⁴⁴Ce-DOTA-Iron Oxide
NPs

Labeling Method Intrinsic Surface Conjugation

Radiolabeling Efficiency (%) >99 >95

Particle Size (nm) 10-30 50-100

Radiochemical Purity (%) >99 >98

Specific Activity (MBq/mg)
Variable (dependent on initial

¹⁴⁴Ce amount)
Variable

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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